Cas no 1203686-22-9 (3-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid)

• Product Name: 3-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid
• CAS No: 1203686-22-9
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• MDL: MFCD16619076
• CID: 5685412
• PubChem ID: 165713622
• Update Time: 2025-06-08

3-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-24589406
• 1203686-22-9
• 3-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}methyl)benzoic acid
• 3-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid

• MDL： MFCD16619076
• Inchi： 1S/C16H21NO4/c1-16(2,3)21-15(20)17-9-12(10-17)7-11-5-4-6-13(8-11)14(18)19/h4-6,8,12H,7,9-10H2,1-3H3,(H,18,19)
• InChI Key： NMUDTOIGWGOZEK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC2C=CC=C(C(=O)O)C=2)C1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid

3-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid (CAS No. 1203686-22-9): A Comprehensive Overview

3-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid (CAS No. 1203686-22-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Tert-butyl 3-(3-carboxybenzyl)azetidine-1-carboxylate, has garnered attention due to its unique structural features and potential applications in drug development.

The chemical structure of 3-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid consists of a benzene ring with a carboxylic acid group at the para position and a substituted azetidine ring attached to the benzene ring via a methyl group. The tert-butoxycarbonyl (Boc) protecting group on the azetidine ring adds an additional layer of complexity and functionality to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

Recent research has highlighted the importance of azetidine-containing compounds in drug discovery. Azetidines are known for their ability to form stable and selective interactions with biological targets, which can lead to improved pharmacological properties such as increased potency, selectivity, and reduced side effects. The presence of the Boc protecting group in 3-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid allows for controlled deprotection, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In the context of medicinal chemistry, 3-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid has been explored as a building block for the synthesis of novel compounds with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit promising activity against various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The ability to fine-tune the properties of these derivatives through structural modifications makes them valuable tools in drug discovery and development.

The synthesis of 3-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid typically involves multi-step processes that include the formation of the azetidine ring, introduction of the Boc protecting group, and subsequent functionalization of the benzene ring. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale research and development.

In addition to its potential as a drug candidate, 3-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid has also been studied for its use in chemical biology. The compound's unique structure allows it to serve as a probe for investigating protein-protein interactions and other biological processes. By labeling this compound with fluorescent or radioactive tags, researchers can gain insights into the molecular mechanisms underlying various biological phenomena.

The safety profile of 3-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid is another important consideration in its application. Preclinical studies have shown that this compound exhibits low toxicity and good stability under physiological conditions. These properties make it suitable for use in both in vitro and in vivo experiments, further enhancing its value as a research tool.

In conclusion, 3-({1-(tert-butoxy)carbonylazetidin-3-yl}methyl)benzoic acid (CAS No. 1203686-22-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its low toxicity and good stability, make it an attractive candidate for developing novel therapeutics and exploring new avenues in chemical biology. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on human health and well-being.